Cas no 918152-17-7 (3-amino-4-(cyclopropylamino)benzonitrile)

• Product Name: 3-amino-4-(cyclopropylamino)benzonitrile
• CAS No: 918152-17-7
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• MDL: MFCD12189563
• CID: 779145
• PubChem ID: 43517994
• Update Time: 2025-07-20

3-amino-4-(cyclopropylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-amino-4-(cyclopropylamino)-
• 3-amino-4-(cyclopropylamino)benzonitrile
• 918152-17-7
• BS-24797
• EN300-85562
• SCHEMBL8250121
• AKOS009543600
• MFCD12189563
• DTXSID50656112

• MDL： MFCD12189563
• Inchi： 1S/C10H11N3/c11-6-7-1-4-10(9(12)5-7)13-8-2-3-8/h1,4-5,8,13H,2-3,12H2
• InChI Key： DZNLWLXUPNNEPH-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C#N)=CC=1N)C1CC1

Computed Properties

• Exact Mass: 173.095297364g/mol
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 3-amino-4-(cyclopropylamino)benzonitrile

Recent Advances in the Study of 3-amino-4-(cyclopropylamino)benzonitrile (CAS: 918152-17-7)

3-amino-4-(cyclopropylamino)benzonitrile (CAS: 918152-17-7) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound has been identified as a critical building block in the synthesis of small molecule inhibitors targeting various kinases, including those involved in cancer and inflammatory diseases. Recent publications have demonstrated its utility in the design of selective inhibitors for specific kinase isoforms, which could lead to more effective and safer therapeutic options. The structural features of 3-amino-4-(cyclopropylamino)benzonitrile, such as the cyclopropylamino group and the benzonitrile moiety, contribute to its unique binding properties and pharmacological profile.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the optimization of 3-amino-4-(cyclopropylamino)benzonitrile derivatives to enhance their kinase inhibitory activity. The study employed structure-activity relationship (SAR) analysis and molecular docking simulations to identify key modifications that improve both potency and selectivity. The results indicated that certain substitutions on the benzonitrile ring could significantly enhance the compound's affinity for specific kinase targets, while maintaining favorable pharmacokinetic properties.

Another area of interest is the compound's role in the development of anti-inflammatory agents. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 3-amino-4-(cyclopropylamino)benzonitrile exhibited potent inhibitory effects on pro-inflammatory cytokines, suggesting potential applications in the treatment of chronic inflammatory conditions. The study also highlighted the compound's ability to modulate immune responses, making it a promising candidate for further investigation in immunopharmacology.

From a synthetic chemistry perspective, recent advancements have focused on improving the efficiency and scalability of 3-amino-4-(cyclopropylamino)benzonitrile production. A novel catalytic method, described in a 2022 article in Organic Process Research & Development, demonstrated a high-yield, environmentally friendly approach to synthesizing the compound. This method utilizes transition metal catalysis and avoids the use of hazardous reagents, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Looking ahead, the versatility of 3-amino-4-(cyclopropylamino)benzonitrile continues to attract attention in drug discovery. Its unique chemical structure and demonstrated biological activities position it as a valuable scaffold for the development of next-generation therapeutics. Future research directions may include further exploration of its applications in targeted cancer therapies, as well as investigations into its potential for treating neurodegenerative diseases. The compound's CAS number, 918152-17-7, serves as a key identifier for researchers tracking its evolving role in medicinal chemistry.